Cas no 2005652-75-3 (tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate
• CAS No: 2005652-75-3
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 4633385
• Update Time: 2025-10-30

tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate

• Inchi： 1S/C16H32N2O2/c1-11(2)14(18-15(19)20-16(3,4)5)13(17)12-9-7-6-8-10-12/h11-14H,6-10,17H2,1-5H3,(H,18,19)
• InChI Key： LQKMRLVWXSBQOL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C(N)C1CCCCC1)C(C)C

Additional information on tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate (CAS No. 2005652-75-3)

The compound tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate, identified by its CAS number 2005652-75-3, is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. This molecule features a unique structural framework, combining a cyclohexyl ring, a tert-butyl group, and an amino functionality, making it a versatile intermediate for drug discovery and peptide chemistry. Researchers and industry professionals frequently search for high-purity intermediates, custom synthesis, and pharmaceutical building blocks, aligning with the growing demand for precision in medicinal chemistry.

In recent years, the interest in tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate has surged due to its role in the development of peptide-based therapeutics and small-molecule inhibitors. The compound's CAS 2005652-75-3 is often associated with queries like "synthetic routes for carbamate derivatives" or "applications of cyclohexyl amino compounds." Its structural complexity and functional groups make it a valuable candidate for drug design, particularly in targeting enzyme modulation and receptor binding studies. The tert-butyl moiety enhances stability, while the amino group provides reactivity for further derivatization.

From a synthetic perspective, tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate is synthesized through multi-step organic reactions, often involving Boc protection strategies. The CAS 2005652-75-3 compound is particularly relevant in solid-phase peptide synthesis (SPPS), where protecting groups like tert-butyloxycarbonyl (Boc) are critical. Researchers exploring "Boc deprotection methods" or "amino acid derivatives" will find this compound highly relevant. Its compatibility with green chemistry principles, such as reduced solvent use and catalytic efficiency, further elevates its appeal in sustainable synthesis.

The pharmaceutical industry's focus on personalized medicine and targeted therapies has amplified the demand for specialized intermediates like tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate. Its CAS 2005652-75-3 is frequently cited in patents related to neurological disorders and metabolic diseases, reflecting its potential in central nervous system (CNS) drug development. Online searches for "carbamate-based drug candidates" or "cyclohexyl amine applications" often lead to discussions about this compound's role in modern pharmacology.

Quality control and analytical characterization of tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate are critical for ensuring its efficacy in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify purity and structural integrity. The CAS 2005652-75-3 identifier is essential for regulatory compliance and literature searches, particularly for professionals investigating "chiral purity in synthetic intermediates" or "scale-up challenges in carbamate synthesis."

In conclusion, tert-butyl N-(1-amino-1-cyclohexyl-3-methylbutan-2-yl)carbamate (CAS 2005652-75-3) represents a pivotal compound in advanced chemical synthesis and drug development. Its structural features and functional versatility align with contemporary research trends, including peptide therapeutics, enzyme inhibitors, and sustainable chemistry. As the scientific community continues to explore innovative applications, this compound will remain a cornerstone in the quest for novel bioactive molecules.